Cas no 1064191-49-6 (1,1,1,3,3-Pentafluorobutan-2-ol)

1,1,1,3,3-Pentafluorobutan-2-ol is a fluorinated alcohol with the molecular formula C₄H₃F₅O. Its unique structure, featuring five fluorine atoms and a hydroxyl group, imparts high thermal and chemical stability, making it suitable for specialized applications in pharmaceuticals, agrochemicals, and advanced material synthesis. The compound's strong electron-withdrawing properties enhance its utility as an intermediate in fluorination reactions or as a building block for fluorinated polymers. Its low nucleophilicity and resistance to oxidation further expand its potential in demanding chemical environments. The product is typically handled under controlled conditions due to its reactivity and should be stored in inert atmospheres to maintain purity.

1,1,1,3,3-Pentafluorobutan-2-ol structure

1064191-49-6 structure

Product Name:1,1,1,3,3-Pentafluorobutan-2-ol

CAS No:1064191-49-6

MF:C₄H₅F₅O

MW:164.073919057846

CID:5753477

PubChem ID:59752403

Update Time:2025-10-12

1,1,1,3,3-Pentafluorobutan-2-ol Chemical and Physical Properties

Names and Identifiers

- EN300-1929174
- 1064191-49-6
- 1,1,1,3,3-pentafluorobutan-2-ol
- UNAFZLBJFTWWCP-UHFFFAOYSA-N
- SCHEMBL574569
- 1,1,1,3,3-Pentafluorobutan-2-ol
- Inchi： 1S/C4H5F5O/c1-3(5,6)2(10)4(7,8)9/h2,10H,1H3
- InChI Key： UNAFZLBJFTWWCP-UHFFFAOYSA-N
- SMILES： FC(C)(C(C(F)(F)F)O)F

Computed Properties

Exact Mass: 164.02605559g/mol
Monoisotopic Mass: 164.02605559g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 117
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 20.2Å²

1,1,1,3,3-Pentafluorobutan-2-ol Pricemore >>

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Enamine	EN300-1929174-10.0g	1,1,1,3,3-pentafluorobutan-2-ol	1064191-49-6	10g	$5774.0	2023-06-02
Enamine	EN300-1929174-1g	1,1,1,3,3-pentafluorobutan-2-ol	1064191-49-6	1g	$1343.0	2023-09-17
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